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Compound of Interest

Compound Name: Vanadic acid

Cat. No.: B1208672

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for vanadic acid. Given
that vanadic acid is closely related to its anhydride, vanadium pentoxide (V20s5), this document
synthesizes data for both compounds to ensure a thorough understanding of the associated
hazards. Vanadium pentoxide is the commercially important compound and the primary
precursor to vanadic acid in aqueous solutions.[1] Therefore, safety protocols for vanadium
pentoxide are directly applicable to the handling of vanadic acid.

Hazard Identification and Classification

Vanadic acid and its related compounds are classified as hazardous materials. Vanadium
pentoxide is considered possibly carcinogenic to humans (Group 2B).[2] Acute exposure can
cause irritation to the eyes, skin, and respiratory tract.[2][3] Chronic exposure may lead to more
severe health effects, including lung damage.[2]

Key Hazards:

May be fatal if inhaled, absorbed through the skin, or swallowed.[2]

Causes irritation to the skin, eyes, and respiratory system.[2][4]

May cause allergic skin and respiratory reactions.[2]

Suspected of causing harm to the unborn child.[2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1208672?utm_src=pdf-interest
https://www.benchchem.com/product/b1208672?utm_src=pdf-body
https://www.benchchem.com/product/b1208672?utm_src=pdf-body
https://www.benchchem.com/product/b1208672?utm_src=pdf-body
https://en.wikipedia.org/wiki/Vanadium
https://www.benchchem.com/product/b1208672?utm_src=pdf-body
https://www.benchchem.com/product/b1208672?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/45278.pdf
https://pim-resources.coleparmer.com/sds/45278.pdf
https://www.cdc.gov/niosh/npg/npgd0654.html
https://pim-resources.coleparmer.com/sds/45278.pdf
https://pim-resources.coleparmer.com/sds/45278.pdf
https://pim-resources.coleparmer.com/sds/45278.pdf
https://www.oxfordlabchem.com/msds/(V-09387)%20VANADIUM%20AAS%20STANDARD%20SOLUTION%201000.pdf
https://pim-resources.coleparmer.com/sds/45278.pdf
https://pim-resources.coleparmer.com/sds/45278.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

o Classified as a possible human carcinogen (IARC Group 2B).[5]

Exposure Limits and Toxicity Data

Exposure to vanadic acid and its compounds should be minimized. The following tables

summarize the key occupational exposure limits and toxicity data for vanadium and its

compounds.

Table 1: Occupational Exposure Limits for Vanadium Compounds

Agency Limit Type Value (as V20s) Notes
OSHA PEL (Ceiling) 0.5 mg/m3 Respirable fraction
OSHA PEL (Ceiling) 0.1 mg/m3 Fume
o 15-minute ceiling (as
NIOSH REL (Ceiling) 0.05 mg/m3 v)
8-hour TWA, inhalable
ACGIH TLV (TWA) 0.05 mg/m3 _
fraction
Source: OSHA, NIOSH, ACGIH.[6]
Table 2: Acute Toxicity Data for Vanadium Pentoxide
Route of Exposure Toxicity Value Species
Oral LD50: 10 mg/kg Rat
Inhalation LC50: 70 mg/m3 (1-hr) Rat
Dermal LD50: >2500 mg/kg Rat

Note: This data is for Vanadium Pentoxide. The toxicity of vanadic acid is expected to be

similar.

Experimental Protocols
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Detailed experimental protocols for toxicological studies of vanadium compounds are
extensive. A representative study involves inhalation exposure in rodents to determine the No-
Observed-Adverse-Effect Level (NOAEL) and Lowest-Observed-Adverse-Effect Level
(LOAEL).

Example Experimental Protocol: Inhalation Toxicity Study

e Animal Model: Male and female rats are exposed to varying concentrations of vanadium
pentoxide aerosol.

o Exposure: Animals are exposed for 6 hours per day, 5 days a week, for a duration of 13
weeks.

o Concentrations: Exposure concentrations may range from 0.5 mg/m3 to 10 mg/m3. A control
group is exposed to filtered air.

o Observations: Clinical signs of toxicity are monitored daily. Body weight and food
consumption are measured weekly.

o Pathology: At the end of the study, a complete necropsy is performed. Tissues, particularly
from the respiratory tract, are collected for histopathological examination.

o Endpoints: Key endpoints include changes in body weight, organ weights, and the incidence
and severity of lesions in the respiratory tract. The NOAEL and LOAEL are determined
based on these findings.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key safety-related workflows and logical relationships for
handling vanadic acid.
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Caption: Logical workflow for managing vanadic acid safety.
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Caption: Experimental workflow for vanadic acid spill response.
Safe Handling and Storage
Engineering Controls:

+ Work with vanadic acid in a well-ventilated area, preferably in a chemical fume hood.[4][7]
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» Facilities should be equipped with an eyewash station and a safety shower.[2][7]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[4][7]
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[4]

» Skin and Body Protection: A lab coat or chemical-resistant apron and closed-toe shoes are
required.[4][5]

o Respiratory Protection: If working outside a fume hood or if dust/aerosol generation is likely,
use a NIOSH-approved respirator with a particulate filter.[6][7]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe dust or fumes.[2]

Wash hands thoroughly after handling.[2][4]

Do not eat, drink, or smoke in areas where vanadic acid is handled.[8]
Storage:

o Store in a cool, dry, well-ventilated area.[2][7]

o Keep containers tightly closed.[4][9]

» Store away from incompatible materials such as strong acids, bases, and sources of ignition.

[4]
Emergency Procedures

In Case of Exposure:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[2][10]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pim-resources.coleparmer.com/sds/45278.pdf
https://www.aldon-chem.com/sds/vanadium-sulfate-solution.pdf
https://www.oxfordlabchem.com/msds/(V-09387)%20VANADIUM%20AAS%20STANDARD%20SOLUTION%201000.pdf
https://www.aldon-chem.com/sds/vanadium-sulfate-solution.pdf
https://www.oxfordlabchem.com/msds/(V-09387)%20VANADIUM%20AAS%20STANDARD%20SOLUTION%201000.pdf
https://www.oxfordlabchem.com/msds/(V-09387)%20VANADIUM%20AAS%20STANDARD%20SOLUTION%201000.pdf
https://ltschem.com/msds/V2O5.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1993.pdf
https://www.aldon-chem.com/sds/vanadium-sulfate-solution.pdf
https://www.aldon-chem.com/sds/vanadium-sulfate-solution.pdf
https://pim-resources.coleparmer.com/sds/45278.pdf
https://pim-resources.coleparmer.com/sds/45278.pdf
https://www.oxfordlabchem.com/msds/(V-09387)%20VANADIUM%20AAS%20STANDARD%20SOLUTION%201000.pdf
https://www.benchchem.com/product/b1208672?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/3762.pdf
https://pim-resources.coleparmer.com/sds/45278.pdf
https://www.aldon-chem.com/sds/vanadium-sulfate-solution.pdf
https://www.oxfordlabchem.com/msds/(V-09387)%20VANADIUM%20AAS%20STANDARD%20SOLUTION%201000.pdf
https://www.carlroth.com/medias/SDB-1HT6-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTc4MTJ8YXBwbGljYXRpb24vcGRmfGFESTNMMmcyT1M4NU1UWTVPVGcwTWprd09EUTJMMU5FUWw4eFNGUTJYMEZWWDBWT0xuQmtaZ3xjYWZmYTNiYzlmMmZkOTYxMDk0OTljMjMzMWY3ODRhZmJlMTIwMTQyZWQ2YWI3M2Q0M2VjZGE0MzIxYTIyYzcz
https://www.oxfordlabchem.com/msds/(V-09387)%20VANADIUM%20AAS%20STANDARD%20SOLUTION%201000.pdf
https://pim-resources.coleparmer.com/sds/45278.pdf
https://cameochemicals.noaa.gov/chemical/4757
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[2] Seek medical attention.[2]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][4]

Spill Response:

Evacuate unnecessary personnel from the area.[4]

Wear appropriate PPE, including respiratory protection.[4]

Contain the spill using inert absorbent materials such as sand or earth.[4]

Collect the spilled material into a suitable container for disposal.[2]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Considerations

Dispose of vanadic acid and contaminated materials as hazardous waste in accordance with
local, state, and federal regulations. Do not allow the material to enter drains or waterways.

This guide is intended to provide essential safety and handling information. Always refer to the
specific Safety Data Sheet (SDS) for the material you are using and consult with your
institution's environmental health and safety department for any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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